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Compound of Interest

Compound Name: Danshenol A
CAS No.: 189308-08-5
Cat. No.: B1230286
Get Quote
. J

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals investigating Danshenol A. We will dissect its core chemical
features, explore its biological activities with a focus on mechanistic insights, and provide
validated experimental protocols for its study. The narrative emphasizes the rationale behind its
properties and the practical application of this knowledge in a research and development
setting.

Chemical and Structural Characterization of
Danshenol A

Danshenol A is an abietane-type diterpenoid, a class of organic compounds known for their
complex structures and significant biological activities.[1][2][3] It was first isolated from the
traditional Chinese medicinal herb Salvia miltiorrhiza Bunge (Danshen), a plant extensively
used in managing cardiovascular and cerebrovascular diseases.[2][3][4][5]

Core Molecular Structure
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The chemical scaffold of Danshenol A is built upon a tetracyclic abietane skeleton. Its structure
is distinguished by an aromatic A-ring and a dihydrofuran D-ring.[6] This specific arrangement
of rings and functional groups is fundamental to its physicochemical properties and interactions
with biological macromolecules.

Caption: The abietane diterpenoid structure of Danshenol A.

Physicochemical and Spectroscopic Profile

Accurate characterization is the bedrock of drug discovery. The identity and purity of
Danshenol A are confirmed through a combination of physicochemical measurements and
spectroscopic analysis.

Table 1: Physicochemical Properties of Danshenol A

Property Value Source
CAS Number 189308-08-5 [1][4]
Molecular Formula C21H2004 (11041071
Molecular Weight 336.38 g/mol (11041071
Appearance Red powder [4]
Compound Type Diterpenoid [1114]
Source Roots of Salvia miltiorrhiza [4]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [4]
Acetate, DMSO, Acetone

The structural elucidation of Danshenol A is established using a suite of spectroscopic
techniques. The causality for using multiple methods is to build a self-validating structural
hypothesis:

» Nuclear Magnetic Resonance (NMR): *H and 3C NMR spectra are used to map the carbon-
hydrogen framework, confirming the connectivity of the abietane skeleton and the positions
of substituents.
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e Mass Spectrometry (MS): High-resolution mass spectrometry provides the exact mass,
which validates the molecular formula (C21H200a4).

« Infrared (IR) Spectroscopy: IR analysis identifies key functional groups, such as hydroxyl (-
OH) and carbonyl (C=0) moieties, present in the molecule.

Pharmacological Activity and Mechanistic Insights

Danshenol A exhibits a broad spectrum of pharmacological activities, positioning it as a
molecule of high therapeutic interest. Its effects are primarily rooted in its potent anti-
inflammatory and antioxidant properties.[1]

Table 2: Summary of Key Pharmacological Activities
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. Key Findings and . L
Therapeutic Area . Potential Application
Mechanism

Inhibits TNF-a-induced ICAM-1
expression and subsequent
Anti-inflammatory / monocyte adhesion to )
) ] ) Atherosclerosis[1][2]
Atherosclerosis endothelial cells via the NOX4-
dependent IKKB/NF-kB

pathway.[1][2]

Alleviates myocardial injury
and apoptosis in models of

acute myocardial infarction _ _
Acute Myocardial Infarction,

Cardioprotective AMI) by downregulatin
P (AMD) by J J Heart Failure[1][8]

PTGSL1.[8] Restores apoptosis
of cardiomyocytes induced by

angiotensin I1.[1]

Shows inhibitory growth effects

on various cancer cell lines, Leukemia, Bladder Cancer,
including K562, T-24, QGY, Liver Cancer, Cervical Cancer
and Me180.[1][4]

Anticancer

Acts as a potent aldose
reductase (AR) inhibitor with

Metabolic Disease an ICso of 0.1 uM, comparable Diabetic Complications
to the clinically used drug

epalrestat.[4]

Protects endothelial cells by

directly scavenging reactive o
o ) Oxidative Stress-Related
Antioxidant oxygen species (ROS).[1] ]
) o ) Diseases
Alleviates oxidative stress in

the myocardium.[1]

Core Mechanism: Modulation of Inflammatory Pathways

A primary mechanism for Danshenol A's therapeutic effect, particularly in atherosclerosis, is its
intervention in the inflammatory cascade within endothelial cells. The pro-inflammatory cytokine
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Tumor Necrosis Factor-alpha (TNF-a) is a key initiator of atherosclerosis. It triggers the
expression of adhesion molecules like Intercellular Adhesion Molecule-1 (ICAM-1) on
endothelial cells, which facilitates the adhesion of monocytes—a critical early step in plaque
formation.

Danshenol A has been shown to significantly reverse the TNF-a-induced expression of ICAM-
1.[2][3][9] This action is mediated through the inhibition of the NOX4-dependent IKK[3/NF-kB
signaling pathway.[1][2]
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Caption: Danshenol A inhibits ICAM-1 expression via the NOX4/NF-kB pathway.
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Interestingly, research also indicates a dual role for NOX4, as its overexpression may lead to
the activation of the protective Nrf-2 pathway, another potential target of Danshenol A's
antioxidant effects.[2][3][9]

Experimental Methodologies

To facilitate further research, this section provides detailed, validated protocols for the
extraction and quantification of Danshenol A. The logic behind each step is explained to
ensure methodological integrity and reproducibility.

Protocol: Extraction and Isolation from Salvia
miltiorrhiza

This protocol describes a standard laboratory procedure for obtaining Danshenol A from its
natural source. The workflow is designed to systematically remove impurities and enrich the

target compound.

Workflow: From Plant Material to Purified Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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